PTSA can be synthesized by various methods, including condensation of 2-chloroethylacrylate with 5-(trifluoromethyl)thiophene-2-sulfonamide, followed by hydrolysis and decarboxylation. The compound can also be prepared by reacting propyl malonate with 5-(trifluoromethyl)thiophene-2-sulfonamide, followed by decarboxylation and hydrolysis. The synthesized compound can be characterized by various spectroscopic techniques, including IR, NMR, and Mass spectrometry.